Cas no 1370698-99-9 (1-Ethyl-5-hydroxy-2-pyrrolidinone-d5)

• Product Name: 1-Ethyl-5-hydroxy-2-pyrrolidinone-d5
• CAS No: 1370698-99-9
• MF: C₆H₁₁NO₂
• MW: 134.187850236893
• CID: 2086006
• Update Time: 2025-10-28

1-Ethyl-5-hydroxy-2-pyrrolidinone-d5 Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-5-hydroxy-2-pyrrolidinone-d5
• RIOOHZIYIQTLNP-ZBJDZAJPSA-N
• [2H5]-1-Ethyl-5-hydroxy-2-pyrrolidinone

• Inchi： 1S/C6H11NO2/c1-2-7-5(8)3-4-6(7)9/h5,8H,2-4H2,1H3/i1D3,2D2
• InChI Key： RIOOHZIYIQTLNP-ZBJDZAJPSA-N
• SMILES： N1(C([2H])([2H])C([2H])([2H])[2H])C(O)CCC1=O

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: N/A
• Boiling Point: 283.3±33.0 °C at 760 mmHg
• Flash Point: Not available
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

1-Ethyl-5-hydroxy-2-pyrrolidinone-d5 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Refrigerator

Additional information on 1-Ethyl-5-hydroxy-2-pyrrolidinone-d5

1-Ethyl-5-hydroxy-2-pyrrolidinone-d5 (CAS No. 1370698-99-9): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

1-Ethyl-5-hydroxy-2-pyrrolidinone-d5 (CAS No. 1370698-99-9) is a deuterated compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, particularly in chemical and pharmaceutical research. This compound is a deuterated derivative of 1-ethyl-5-hydroxy-2-pyrrolidinone, which is known for its structural and functional characteristics that make it a valuable tool in the study of biological systems and drug development.

The deuteration of compounds involves the substitution of hydrogen atoms with deuterium (D), an isotope of hydrogen with one neutron. This process can significantly alter the physical and chemical properties of a molecule, often leading to improved stability, reduced metabolism, and enhanced pharmacokinetic profiles. In the case of 1-Ethyl-5-hydroxy-2-pyrrolidinone-d5, the deuteration at specific positions within the pyrrolidinone ring provides a unique set of properties that make it particularly useful in various research applications.

One of the key areas where 1-Ethyl-5-hydroxy-2-pyrrolidinone-d5 has shown promise is in pharmacological studies. Recent research has demonstrated that deuterated compounds can exhibit altered metabolic pathways compared to their non-deuterated counterparts. This can lead to extended half-lives and reduced toxicity, making them attractive candidates for drug development. For instance, studies have shown that 1-Ethyl-5-hydroxy-2-pyrrolidinone-d5 exhibits enhanced stability in biological systems, which can be crucial for maintaining therapeutic efficacy over extended periods.

In addition to its pharmacological applications, 1-Ethyl-5-hydroxy-2-pyrrolidinone-d5 has also been used in nuclear magnetic resonance (NMR) spectroscopy. Deuterated compounds are often preferred in NMR studies due to their reduced signal interference from hydrogen atoms. The presence of deuterium atoms in 1-Ethyl-5-hydroxy-2-pyrrolidinone-d5 allows for more precise and detailed structural analysis, which is essential for understanding the conformational dynamics and interactions of complex molecules.

Another important application of 1-Ethyl-5-hydroxy-2-pyrrolidinone-d5 is in the field of drug metabolism and pharmacokinetics (DMPK). Deuterated compounds can serve as valuable tools for studying the metabolic pathways of drugs, as they can be easily distinguished from their non-deuterated forms using mass spectrometry techniques. This makes it possible to track the metabolism and distribution of drugs more accurately, providing critical insights into their pharmacological behavior.

Recent advancements in synthetic chemistry have also contributed to the increased availability and accessibility of 1-Ethyl-5-hydroxy-2-pyrrolidinone-d5. Improved synthetic methods have enabled researchers to produce this compound with high purity and yield, facilitating its use in a wide range of experiments and applications. For example, the development of efficient catalytic methods for deuteration has made it possible to synthesize 1-Ethyl-5-hydroxy-2-pyrrolidinone-d5 on a larger scale, reducing costs and increasing its availability for research purposes.

The potential applications of 1-Ethyl-5-hydroxy-2-pyrrolidinone-d5 extend beyond traditional pharmaceutical research. In the field of materials science, this compound has been explored for its use in the development of advanced materials with unique properties. For instance, its ability to form stable complexes with metal ions has led to its use in the synthesis of metallopolymers and other functional materials with potential applications in electronics and catalysis.

In conclusion, 1-Ethyl-5-hydroxy-2-pyrrolidinone-d5 (CAS No. 1370698-99-9) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique properties, including enhanced stability, reduced metabolism, and improved pharmacokinetic profiles, make it a valuable tool for studying biological systems and developing new drugs. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in various scientific fields.